N-[2-(phenylsulfanyl)ethyl]-2-[(phenylsulfonyl)anilino]acetamide

• Molecular Formula: C22H22N2O3S2
• Molecular Weight: 426.6 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)anilino]-N-(2-phenylsulfanylethyl)acetamide
• InChI: InChI=1S/C22H22N2O3S2/c25-22(23-16-17-28-20-12-6-2-7-13-20)18-24(19-10-4-1-5-11-19)29(26,27)21-14-8-3-9-15-21/h1-15H,16-18H2,(H,23,25)
• InChI Key: XSJLNDKPGLAINH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N(CC(=O)NCCSC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3

Description

N-[2-(phenylsulfanyl)ethyl]-2-[(phenylsulfonyl)anilino]acetamide, also known as PSEA, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. PSEA is a sulfonamide derivative that has been synthesized through a multi-step process. The compound has been found to exhibit promising biological activity and has been investigated for its potential use in various fields, including pharmacology and medicinal chemistry.

Mechanism of Action

The mechanism of action of N-[2-(phenylsulfanyl)ethyl]-2-[(phenylsulfonyl)anilino]acetamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins that are involved in disease progression. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response. This compound has also been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and antimicrobial activities. The compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. This compound has also been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, the compound has been shown to exhibit antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

N-[2-(phenylsulfanyl)ethyl]-2-[(phenylsulfonyl)anilino]acetamide has several advantages for use in lab experiments, including its high purity, stability, and low toxicity. The compound is also relatively easy to synthesize and can be obtained in large quantities. However, there are some limitations to the use of this compound in lab experiments, including its limited solubility in water and some organic solvents. The compound also requires careful handling and storage to prevent degradation.

Future Directions

There are several future directions for the study of N-[2-(phenylsulfanyl)ethyl]-2-[(phenylsulfonyl)anilino]acetamide, including the investigation of its potential therapeutic applications in various diseases. Further research is needed to fully understand the mechanism of action of this compound and to identify its molecular targets. Additionally, the development of new synthetic methods for this compound and its derivatives could lead to the discovery of more potent and selective compounds. The use of this compound in combination with other drugs or therapies could also be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of N-[2-(phenylsulfanyl)ethyl]-2-[(phenylsulfonyl)anilino]acetamide involves a multi-step process that starts with the reaction of 2-chloro-N-(phenylsulfanyl)ethylacetamide with sodium sulfide to form 2-(phenylsulfanyl)ethylamine. This intermediate is then reacted with 4-chloro-N-(phenylsulfonyl)aniline to form this compound. The final product is obtained after purification through recrystallization.

Scientific Research Applications

N-[2-(phenylsulfanyl)ethyl]-2-[(phenylsulfonyl)anilino]acetamide has been investigated for its potential therapeutic applications in various fields, including pharmacology, medicinal chemistry, and drug discovery. The compound has been found to exhibit promising biological activity against various diseases, including cancer, inflammation, and microbial infections.